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Compound of Interest

Compound Name: p80-coilin

Cat. No.: B1178142 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with specific proteins like p80-coilin. While a specific

Material Safety Data Sheet (MSDS) for p80-coilin is not available, this guide provides essential

safety and logistical information based on established protocols for handling recombinant

nuclear proteins. By adhering to these procedures, you can minimize risks and ensure the

integrity of your research.

p80-coilin is a key nuclear protein, primarily located in Cajal bodies, where it plays a crucial

role in RNA metabolism.[1][2] Its function as a scaffold protein, interacting with various nuclear

components, underscores the importance of careful handling to avoid unintended biological

effects and contamination.[1][2][3][4]

Immediate Safety and Handling Protocols
When working with p80-coilin, standard laboratory practices for handling recombinant proteins

should be strictly followed.[5][6] Personal protective equipment (PPE) is the first line of defense

against accidental exposure.

Personal Protective Equipment (PPE) Requirements:
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Protective Gear Specification Purpose

Gloves Nitrile or latex, disposable To prevent skin contact.

Lab Coat Standard laboratory coat
To protect clothing and skin

from spills.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Emergency First Aid Procedures:

In the event of accidental exposure, immediate action is crucial.

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water. If irritation persists, seek

medical attention.[5]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do so. Continue rinsing and seek

medical attention.[5]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical advice.[6]

Inhalation
Move to fresh air. If respiratory symptoms

develop, seek medical attention.[5]

Operational Plan: Step-by-Step Handling and
Storage
Proper operational procedures are critical for maintaining the stability and integrity of p80-
coilin, as well as ensuring a safe laboratory environment.

Receiving and Storage:
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Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the p80-coilin solution at -20°C or -80°C for long-term storage to maintain its

stability.[7][8] Avoid repeated freeze-thaw cycles, which can degrade the protein.[5][7][8]

Aliquoting: For frequent use, it is recommended to create single-use aliquots to minimize

contamination and degradation from repeated handling.[8]

Handling and Experimental Use:

Preparation: Thaw aliquots on ice immediately before use.

Work Area: Conduct all work in a clean, designated area, such as a biological safety cabinet,

to prevent contamination.

Avoid Aerosols: Handle the protein solution gently to avoid the formation of aerosols.

Post-Experiment: After use, decontaminate all work surfaces with a 10% bleach solution.

Disposal Plan: Managing p80-Coilin Waste
Proper disposal of p80-coilin waste is essential to prevent environmental contamination and

comply with institutional and local regulations.

Waste Segregation and Decontamination:
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Waste Type Disposal Procedure

Liquid Waste

Decontaminate with a 10% bleach solution for a

minimum of 30 minutes before disposing down

the drain with copious amounts of water, in

accordance with local regulations.[9][10]

Solid Waste

Items such as pipette tips, tubes, and gloves

should be collected in a designated biohazard

bag and decontaminated, typically by

autoclaving, before disposal as regulated

medical waste.[9][10]

Sharps

Needles and other sharps contaminated with

p80-coilin should be placed in a designated

sharps container for proper disposal.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the recommended workflow for the safe handling and disposal

of p80-coilin.
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p80-Coilin Handling and Disposal Workflow

Handling Protocol
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Caption: Workflow for safe handling and disposal of p80-coilin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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